![molecular formula C18H22N2O7 B3898207 methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate CAS No. 5910-15-6](/img/structure/B3898207.png)
methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate
Overview
Description
Methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate, also known as MNAL, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNAL is a derivative of leucine, an essential amino acid that plays a crucial role in protein synthesis and muscle growth.
Mechanism of Action
Methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate works by activating the mTOR signaling pathway, which plays a crucial role in protein synthesis and muscle growth. This compound also activates the Akt signaling pathway, which is involved in cell survival and proliferation. By activating these pathways, this compound promotes protein synthesis and muscle growth, as well as inhibits the growth of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to increase muscle mass and strength in animal models. This compound has also been shown to improve glucose tolerance and insulin sensitivity in obese mice. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One of the advantages of using methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate in lab experiments is its ability to stimulate protein synthesis and muscle growth, which makes it a valuable tool for studying these processes. This compound is also relatively stable and can be stored for long periods of time. However, the synthesis of this compound is a time-consuming process that requires expertise in organic chemistry. In addition, this compound is not widely available and can be expensive.
Future Directions
There are several future directions for research on methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate. One area of research is the development of more efficient synthesis methods for this compound, which could make it more accessible to researchers. Another area of research is the study of this compound's potential applications in the treatment of muscle wasting disorders, such as sarcopenia. Finally, this compound could be studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.
Scientific Research Applications
Methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate has been used in various scientific research applications, including the study of protein synthesis, muscle growth, and cancer. This compound has been shown to stimulate protein synthesis in muscle cells and increase muscle mass in animal models. This compound has also been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
methyl 4-methyl-2-[[2-[(E)-3-(4-nitrophenyl)prop-2-enoyl]oxyacetyl]amino]pentanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O7/c1-12(2)10-15(18(23)26-3)19-16(21)11-27-17(22)9-6-13-4-7-14(8-5-13)20(24)25/h4-9,12,15H,10-11H2,1-3H3,(H,19,21)/b9-6+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEKRSCQRSKEFFN-RMKNXTFCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)OC)NC(=O)COC(=O)C=CC1=CC=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC(C(=O)OC)NC(=O)COC(=O)/C=C/C1=CC=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10417221 | |
Record name | AC1NT4ET | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10417221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5910-15-6 | |
Record name | AC1NT4ET | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10417221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.